1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H27N3O4S/c1-27-16-5-6-18(19(12-16)28-2)23-20(25)14-24-9-7-15(8-10-24)21(26)22-13-17-4-3-11-29-17/h3-6,11-12,15H,7-10,13-14H2,1-2H3,(H,22,26)(H,23,25)
• InChI Key: OIJGZISOJQMGDE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NCC3=CC=CS3)OC
• Molecular Formula: C21H27N3O4S
• Molecular Weight: 417.5 g/mol
• CAS No.: 941928-95-6

Description

1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H27N3O4S and its molecular weight is 417.52. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Application

Research on related compounds has led to the development of novel polyamides with specific properties, such as water solubility and molecular weights ranging from 1000 to 5000, derived from reactions involving dimethoxyphenyl amino compounds. These materials have potential applications in various fields, including materials science and engineering (Hattori & Kinoshita, 1979).

Medicinal Chemistry and Drug Design

Compounds with dimethoxyphenyl groups have been explored for their medicinal properties, including anti-inflammatory and analgesic activities. Novel heterocyclic compounds derived from visnaginone and khellinone, which contain dimethoxy substitutions, have shown promising COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antitumor Activities

Research into similar compounds has also revealed antimicrobial and antitumor potentials. For example, thiophene-2-carboxamide derivatives have been synthesized and evaluated for their antimicrobial properties, highlighting the potential of related structures in developing new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).

Advanced Material Applications

Investigations into dimethoxyphenyl-containing compounds have contributed to the development of electrochromic materials, demonstrating how these chemical structures can be leveraged in creating advanced materials with potential applications in smart windows and displays (Chang & Liou, 2008).